Cas no 1806995-94-7 (2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide
• CAS No: 1806995-94-7
• MF: C₈H₆Br₂F₃NO
• MW: 348.942551136017
• CID: 4791867
• Update Time: 2025-05-19

2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-7(15-8(11,12)13)5(10)2-6(4)14/h1-2H,3,14H2
• InChI Key： YKHHMXBPDWLMGP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CBr)C=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide

Professional Introduction to 2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide (CAS No. 1806995-94-7)

2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide, with the CAS number 1806995-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl bromides and incorporates a trifluoromethoxy group, which enhances its utility in various synthetic applications. The presence of both amino and bromo substituents makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>trifluoromethoxy group is a key feature of this compound, as it imparts unique electronic and steric properties that can influence the reactivity and selectivity of subsequent chemical transformations. Trifluoromethoxy-substituted aromatic compounds are widely studied due to their enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development. The< strong>bromo atom, on the other hand, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures found in many biologically active molecules.

2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide has found utility in the synthesis of various pharmacophores, including kinase inhibitors and other small-molecule drugs targeting specific disease pathways. Recent advancements in medicinal chemistry have highlighted its role in developing next-generation therapeutics. For instance, researchers have leveraged this compound to create novel inhibitors of tyrosine kinases, which are crucial in treating cancers and inflammatory diseases. The< strong>amino group provides a site for further derivatization, allowing chemists to introduce additional functional moieties that can modulate binding affinity and selectivity.

In the context of drug discovery, the< strong>trifluoromethoxy group plays a pivotal role in enhancing the pharmacokinetic properties of drug candidates. This substitution pattern has been shown to improve lipophilicity and reduce metabolic degradation, thereby extending the half-life of therapeutic agents. The< strong>bromo substituent facilitates further modifications through transition-metal-catalyzed reactions, enabling the construction of complex molecular architectures with high precision. These attributes make< strong>2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide an indispensable building block in synthetic organic chemistry.

The application of this compound extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, aryl bromides with fluorinated substituents are used to develop advanced polymers with tailored properties. The< strong>trifluoromethoxy group contributes to thermal stability and chemical resistance, making these materials suitable for high-performance applications. Similarly, in agrochemical research, such compounds serve as precursors for synthesizing novel pesticides and herbicides that exhibit improved efficacy and environmental compatibility.

The synthesis of< strong>2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide involves multi-step organic transformations that highlight the compound's synthetic versatility. Typically, it is prepared by bromination followed by selective introduction of the amino and trifluoromethoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable practices and minimal waste generation.

The impact of< strong>CAS No. 1806995-94-7 on modern drug discovery cannot be overstated. Its unique structural features make it a valuable intermediate for constructing complex drug molecules with desired pharmacological properties. Recent studies have demonstrated its role in developing inhibitors targeting protein-protein interactions, which are emerging as key therapeutic targets for treating neurological disorders and cancer. The< strong>amino,< strong>bromo, and< strong>trifluoromethoxy functionalities provide multiple points for chemical manipulation, enabling researchers to fine-tune molecular properties for optimal biological activity.

In conclusion, 2-Amino-4-bromo-5-(trifluoromethoxy)benzyl bromide represents a critical component in synthetic chemistry with far-reaching implications across multiple disciplines. Its incorporation into drug development pipelines has led to significant advancements in treating various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical synthesis.